Cas no 5722-80-5 (Alanine, 3-sulfeno-)

• Product Name: Alanine, 3-sulfeno-
• CAS No: 5722-80-5
• MF: C₃H₇NO₃S
• MW: 137.157579660416
• CID: 369503
• PubChem ID: 165339
• Update Time: 2025-04-19

Alanine, 3-sulfeno- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-sulfeno-
• cysteinesulfenic acid
• Alanine,3-(hydroxythio)-
• Cysteine, S-hydroxy-
• S-(Propylcarbamoyl)cysteine
• AKOS006339917
• DB01915
• S-Oxy Cysteine
• Cys-sulfenic acid
• (2R)-2-amino-3-hydroxysulfanylpropanoic acid
• L-cysteine sulfoxide
• NS00069946
• Q27093023
• 73243-12-6
• L-2-amino-3-sulfeno-propionic acid
• Cysteine-sulfenic acid
• FB8KIA847T
• s-hydroxy-l-cysteine
• S-oxy-L-cysteine
• L-Cysteinsulfensaeure
• CSX
• 5722-80-5
• Cysteine Sulfenic Acid
• Cys(OH)
• L-cysteinesulfenic acid
• (2R)-2-amino-3-(hydroxysulfanyl)propanoic acid
• S-Hydroxycysteine
• UNII-FB8KIA847T
• L-Alanine, 3-sulfeno-
• 2-amino-3-hydroxysulfanylpropionic acid
• SCHEMBL333356
• CHEBI:41710
• DTXSID00972677
• L-Cysteine, S-((propylamino)carbonyl)-

• Inchi： 1S/C3H7NO3S/c4-2(1-8-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
• InChI Key： FXIRVRPOOYSARH-REOHCLBHSA-N
• SMILES： S(C[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 137.01471
• Monoisotopic Mass: 137.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives